Cas no 101990-37-8 (Pyridine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

Pyridine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- structure
101990-37-8 structure
Product Name:Pyridine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
CAS No:101990-37-8
MF:C11H14N4O2
MW:234.254461765289
CID:185436
PubChem ID:3037423
Update Time:2025-04-19

Pyridine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
    • 6-methyl-PMNI
    • 2-methyl-5-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyridine
    • Pyridine, 2-methyl-5-((2-(nitromethylene)-1-imidazolidinyl)methyl)-
    • DTXSID80876462
    • IMIDAZOLIDINE2NITROMETHYLENE16METHYL3PYRIDYLMETH
    • 101990-37-8
    • Inchi: 1S/C11H14N4O2/c1-9-2-3-10(6-13-9)7-14-5-4-12-11(14)8-15(16)17/h2-3,6,8,12H,4-5,7H2,1H3/b11-8-
    • InChI Key: HTTIFZROASVPFO-FLIBITNWSA-N
    • SMILES: [O-][N+](/C=C1/NCCN/1CC1C=NC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 234.11182
  • Monoisotopic Mass: 234.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • PSA: 71.3

Pyridine,2-methyl-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Related Literature

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